Cas no 13265-76-4 (D-Glucitol,2,4:3,5-bis-O-(phenylmethylene)- (9CI))

• Product Name: D-Glucitol,2,4:3,5-bis-O-(phenylmethylene)- (9CI)
• CAS No: 13265-76-4
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 235215
• PubChem ID: 427988
• Update Time: 2025-04-19

D-Glucitol,2,4:3,5-bis-O-(phenylmethylene)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,2,4:3,5-bis-O-(phenylmethylene)- (9CI)
• [4-(hydroxymethyl)-2,6-diphenyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-8-yl]methanol
• 2-O,4-O:3-O,5-O-Dibenzylidene-D-glucitol
• AC1L8KNL
• AG-F-57142
• Benzylidene iditol
• D-Mannitol, 2,4:3,5-bis-O-(phenylmethylene)-
• Glucitol, 2,4:3,5-di-O-benzylidene-, D-
• Glucitol,4:3,5-di-O-benzylidene-, D-
• Mannitol, 2,4:3,5-di-O-benzylidene-, D-
• NSC226862
• O2,O4,O3,O5-((S,S)-Dibenzyliden)-L-idit
• O2,O4,O3,O5-((S,S)-dibenzylidene)-L-iditol
• 2-O,4-O:3-O,5-O-Dibenzylidene-D-sorbitol
• NSC-226862
• WZACICAIHONNQP-UHFFFAOYSA-N
• 13265-76-4
• DTXSID70330225
• [(4S,8R)-4-(hydroxymethyl)-2,6-diphenyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-8-yl]methanol

• Inchi： 1S/C20H22O6/c21-11-15-18-17(25-19(23-15)13-7-3-1-4-8-13)16(12-22)24-20(26-18)14-9-5-2-6-10-14/h1-10,15-22H,11-12H2
• InChI Key： WZACICAIHONNQP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)OC(CO)C2C1C(CO)OC(C1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 358.14166
• Monoisotopic Mass: 358.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38
• LogP: 1.93660